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Compound of Interest

Methyl 4-chloro-3-
Compound Name:

hydroxybutanoate

Cat. No.: B076961

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological
information for Methyl 4-chloro-3-hydroxybutanoate (CAS No: 10488-68-3). The information
is intended to guide laboratory personnel in the safe use and management of this compound.

Chemical and Physical Properties

Methyl 4-chloro-3-hydroxybutanoate is a chemical intermediate used in various synthetic
processes. A summary of its key physical and chemical properties is presented below.
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Property Value Source(s)

Molecular Formula CsHoCIOs Aaron Chemicals

Molecular Weight 152.58 g/mol Aaron Chemicals
Appearance Liquid Aaron Chemicals

Boiling Point 248.6°C - 249°C Crysdot, MySkinRecipes[1][2]
Flash Point 104°C - 104.2°C Echemi[3]

Density 1.232 g/cm3 MySkinRecipes|[1]

Melting Point No data available Aaron Chemicals

Solubility No data available Aaron Chemicals

Hazard Identification and Classification

Methyl 4-chloro-3-hydroxybutanoate is classified as a hazardous substance. The following

table summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye

irritation

irritation

Specific target organ toxicity,

single exposure

H335: May cause respiratory
irritation

Signal Word: Warning

Hazard Pictograms:

e lwialt text
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Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with

Methyl 4-chloro-3-hydroxybutanoate.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific

laboratory procedures. The following are general recommendations:

PPE Type

Specification

Eye/Face Protection

Safety glasses with side-shields or chemical
goggles. A face shield may be required for

splash hazards.

Hand Protection

Compatible chemical-resistant gloves (e.g.,
nitrile rubber). Gloves should be inspected

before use and disposed of properly.

Skin and Body Protection

Laboratory coat. Additional protective clothing
may be necessary depending on the scale of

work.

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood. If engineering controls are
not sufficient, a NIOSH-approved respirator may

be required.

General Handling and Hygiene

e Avoid contact with skin, eyes, and clothing.

» Avoid inhalation of vapor or mist.

e Handle in accordance with good industrial hygiene and safety practices.

o Wash hands thoroughly after handling, before breaks, and at the end of the workday.
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» Keep away from incompatible materials such as strong oxidizing agents.

Storage

» Store in a tightly closed container in a dry and well-ventilated place.

e Recommended storage temperature is room temperature.
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Storage Handling

) . Avoid Contact . . . .
Tightly Closed Container (Skin, Eyes, Clothing) Avoid Inhalation Good Hygiene Practices

Ny

Dry and Well-Ventilated Area Use Appropriate PPE
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Personal Protecti'/v,e/Equi ent (PPE)
Room Temperature Eye/Face Protection

Hand Protection

Body Protection

Respiratory Protection
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Exposure Occurs

. Wash with Soap . .
Move to Fresh Air and Plenty of Water Rinse Mouth with Water

Artificial Respiration Rinse with Water -
(if not breathing) for at least 15 mins Do NOT Induce Vomiting

Consult a Physician

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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